Cas no 2172453-50-6 (2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid)

• Product Name: 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• CAS No: 2172453-50-6
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5784889
• PubChem ID: 165479493
• Update Time: 2025-07-23

2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid
• 2172453-50-6
• EN300-1517776
• 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid

• Inchi： 1S/C28H26N2O5/c31-26(29-24-12-6-5-11-22(24)27(32)33)15-25(17-13-14-17)30-28(34)35-16-23-20-9-3-1-7-18(20)19-8-2-4-10-21(19)23/h1-12,17,23,25H,13-16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： KJIHRQXSDLCOIK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NC1C=CC=CC=1C(=O)O)=O)C1CC1)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid

Introduction to 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid (CAS No. 2172453-50-6)

2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid, identified by its CAS number 2172453-50-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex structural framework, combines a benzoic acid core with an amide functional group and a cyclopropyl substituent, further modified by a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique arrangement of these chemical moieties not only contributes to its distinct physicochemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The compound's structure is characterized by the presence of multiple stereocenters and functional groups, which are critical for its biological activity. The benzoic acid moiety is well-known for its role as a pharmacophore in various therapeutic agents, while the amide bond serves as a key structural element in peptide mimetics and protease inhibitors. The cyclopropyl group, a small cyclic alkane, is often incorporated into drug molecules to enhance metabolic stability and binding affinity. Additionally, the Fmoc protecting group, commonly used in peptide synthesis, suggests potential applications in the development of peptide-based drugs or as an intermediate in more complex synthetic pathways.

In recent years, there has been growing interest in the development of novel molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural features of 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid make it a promising candidate for such applications. For instance, the combination of the benzoic acid scaffold with an amide group has been explored in the design of molecules that interact with biological targets involved in cancer progression. Studies have shown that benzoic acid derivatives can exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for therapeutic intervention.

The fluorenylmethoxycarbonyl (Fmoc) moiety in this compound not only serves as a protecting group but also introduces a bulky aromatic ring that can influence the compound's solubility and interactions with biological targets. The fluorene group is known for its ability to enhance binding affinity due to its hydrophobic nature and electronic properties. This feature makes it particularly useful in designing molecules that require strong binding to their target proteins or enzymes. Furthermore, the presence of multiple functional groups provides opportunities for further derivatization, allowing researchers to fine-tune the properties of the compound for specific applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development, including 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid. By leveraging these technologies, scientists have been able to explore the interactions between this compound and various biological targets, providing insights into its potential therapeutic applications. For example, molecular docking studies have suggested that this molecule may interact with enzymes involved in cancer metabolism or inflammatory pathways, making it a promising candidate for further investigation.

The synthesis of 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to construct such complex molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in assembling the various functional groups present in this compound. Additionally, green chemistry principles have been increasingly applied to improve the sustainability of synthetic processes, reducing waste and minimizing hazardous byproducts.

The pharmacological evaluation of 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid is an ongoing area of research aimed at understanding its potential therapeutic benefits. Preclinical studies have begun to explore its effects on various disease models, providing preliminary evidence of its biological activity. For instance, initial experiments have shown that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to cancer cell proliferation or inflammation. These findings are encouraging and warrant further investigation to fully elucidate its mechanism of action and therapeutic potential.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of 2-3-cyclopropyl-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)propanamidobenzoic acid exemplifies this collaborative approach, as it integrates synthetic chemistry with biological evaluation to identify promising drug candidates. Such collaborations are essential for translating laboratory discoveries into effective therapeutics that can improve patient outcomes.

Looking ahead, the future prospects for 2-3-cyclopropyl-3-{((9H-fluorenine)-9-ylmethoxycarbonyl}amino)propanamidobenzoic acid are promising as research continues to uncover new applications and refine synthetic methodologies. Advances in drug delivery systems may also enhance the efficacy of this compound by optimizing its bioavailability and targeting specificity. As our understanding of disease mechanisms evolves, so too will our ability to develop innovative treatments based on molecules like this one.